Cas no 66646-28-4 (5H-Pyrido[4,3-b]indole-3-carbonitrile)

• Product Name: 5H-Pyrido[4,3-b]indole-3-carbonitrile
• CAS No: 66646-28-4
• MF: C₁₂H₇N₃
• MW: 193.204081773758
• CID: 1115669
• PubChem ID: 12405488
• Update Time: 2025-04-20

5H-Pyrido[4,3-b]indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrido[4,3-b]indole-3-carbonitrile
• DTXSID801285714
• 66646-28-4
• DB-358993

• Inchi： 1S/C12H7N3/c13-6-8-5-12-10(7-14-8)9-3-1-2-4-11(9)15-12/h1-5,7,15H
• InChI Key： LYGWEJNAZDJACO-UHFFFAOYSA-N
• SMILES： N1C2C=C(C#N)N=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 193.063997236g/mol
• Monoisotopic Mass: 193.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.5Ų